Cas no 457893-42-4 (Tert-butyl 4-butyl-2-oxopyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 4-butyl-2-oxopyrrolidine-1-carboxylate
• CAS No: 457893-42-4
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 2117496
• Update Time: 2023-08-04

Tert-butyl 4-butyl-2-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-butyl-2-oxopyrrolidine-1-carboxylate
• QKDHZXQINBXONI-UHFFFAOYSA-N
• 4-butyl-2-oxopyrrolidine-1-carboxylic acid tert-butyl ester
• Tert-butyl 4-butyl-2-oxopyrrolidine-1-carboxylate

• Inchi： 1S/C13H23NO3/c1-5-6-7-10-8-11(15)14(9-10)12(16)17-13(2,3)4/h10H,5-9H2,1-4H3
• InChI Key： QKDHZXQINBXONI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C(CC(CCCC)C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Topological Polar Surface Area: 46.6